Cas no 1445804-25-0 ((9H-fluoren-9-yl)methyl 3-oxa-7,9-diazabicyclo[3.3.1]nonane-9-carboxylate hydrochloride)

• Product Name: (9H-fluoren-9-yl)methyl 3-oxa-7,9-diazabicyclo[3.3.1]nonane-9-carboxylate hydrochloride
• CAS No: 1445804-25-0
• MF: C₂₁H₂₃ClN₂O₃
• MW: 386.871924638748
• CID: 4605082
• Update Time: 2025-06-10

(9H-fluoren-9-yl)methyl 3-oxa-7,9-diazabicyclo[3.3.1]nonane-9-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• (9H-fluoren-9-yl)methyl 3-oxa-7,9-diazabicyclo[3.3.1]nonane-9-carboxylate hydrochloride
• (9H-fluoren-9-yl)methyl 3-oxa-7,9-diazabicyclo[3.3.1]nonane-9-carboxylate hydrochloride(WX120675)

• Inchi： 1S/C21H22N2O3.ClH/c24-21(23-14-9-22-10-15(23)12-25-11-14)26-13-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20;/h1-8,14-15,20,22H,9-13H2;1H
• InChI Key： AITYSEIPPUMOHL-UHFFFAOYSA-N
• SMILES： C12N(C(OCC3C4=C(C=CC=C4)C4=C3C=CC=C4)=O)C(CNC1)COC2.[H]Cl

Additional information on (9H-fluoren-9-yl)methyl 3-oxa-7,9-diazabicyclo[3.3.1]nonane-9-carboxylate hydrochloride

Compound Introduction: (9H-fluoren-9-yl)methyl 3-oxa-7,9-diazabicyclo[3.3.1]nonane-9-carboxylate hydrochloride (CAS No. 1445804-25-0)

(9H-fluoren-9-yl)methyl 3-oxa-7,9-diazabicyclo[3.3.1]nonane-9-carboxylate hydrochloride, with the CAS number 1445804-25-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of molecules characterized by a fused heterocyclic system, which has been extensively studied for its potential biological activities and mechanistic insights.

The molecular structure of this compound features a fluorene moiety linked to a complex bicyclic amine derivative. The presence of the fluorene group not only contributes to the compound's solubility and stability but also serves as a scaffold for further functionalization, making it a valuable intermediate in synthetic chemistry. The core of the molecule is a nine-membered bicyclic system containing an oxygen atom and two nitrogen atoms, forming a unique 3-oxa-7,9-diazabicyclo[3.3.1]nonane framework.

This bicyclic system is known for its rigid conformation and ability to interact with biological targets in specific ways. The nitrogen atoms in the bicyclic structure can act as hydrogen bond donors or acceptors, which is crucial for the design of molecules that interact with proteins or nucleic acids. The carboxylate group at the 9-position provides a site for further derivatization, allowing chemists to modify the compound's properties and biological activity.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, making it more suitable for biological assays and in vitro studies. This solubility is particularly important for drug development, where compounds need to be readily soluble in various media to ensure effective delivery and absorption.

In recent years, there has been growing interest in the development of novel scaffolds that can mimic natural products or bioactive molecules. The (9H-fluoren-9-yl)methyl 3-oxa-7,9-diazabicyclo[3.3.1]nonane-9-carboxylate hydrochloride structure represents an innovative approach to creating such scaffolds. Its unique architecture has been explored in several research studies aimed at identifying new therapeutic agents.

One of the most promising applications of this compound is in the field of anticancer research. The rigid structure of the bicyclic amine moiety can potentially interfere with key biological processes involved in cancer cell proliferation and survival. Preclinical studies have shown that similar scaffolds can inhibit enzymes such as kinases, which are often overexpressed in cancer cells and contribute to tumor growth.

The fluorene group in this compound also offers opportunities for photodynamic therapy (PDT). PDT involves the use of photosensitizers that, when exposed to light, generate reactive oxygen species that can selectively kill cancer cells. The extended π-system of the fluorene moiety makes it an excellent candidate for such applications.

Another area where this compound shows promise is in neurodegenerative diseases research. The ability of the bicyclic system to interact with biological targets suggests that it could be used to develop treatments for conditions such as Alzheimer's disease or Parkinson's disease. These diseases are characterized by the aggregation of misfolded proteins, and compounds that can disrupt these aggregates could have therapeutic benefits.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the fluorene group typically involves palladium-catalyzed cross-coupling reactions, while the construction of the bicyclic amine core requires expertise in heterocyclic chemistry.

The hydrochloride salt form was chosen to improve the pharmacokinetic properties of the compound. Salts generally have better solubility and stability compared to their free base forms, which is advantageous for formulation development.

In conclusion, (9H-fluoren-9-yl)methyl 3-oxa-7,9-diazabicyclo[3.3.1]nonane-9-carboxylate hydrochloride (CAS No. 1445804-25-0) is a versatile and innovative compound with significant potential in pharmaceutical research. Its unique structure and favorable physicochemical properties make it an attractive candidate for further development into novel therapeutic agents targeting various diseases.